Cas no 146679-04-1 ((S)-N-(2-oxo-3-pyrrolidinyl)-Formamide)

(S)-N-(2-oxo-3-pyrrolidinyl)-Formamide structure
146679-04-1 structure
Product Name:(S)-N-(2-oxo-3-pyrrolidinyl)-Formamide
CAS No:146679-04-1
MF:C5H8N2O2
MW:128.129220962524
CID:1106316
PubChem ID:10057522
Update Time:2025-04-20

(S)-N-(2-oxo-3-pyrrolidinyl)-Formamide Chemical and Physical Properties

Names and Identifiers

    • (S)-N-(2-oxo-3-pyrrolidinyl)-Formamide
    • EN300-2971778
    • AKOS006358416
    • N-[(3S)-2-oxopyrrolidin-3-yl]formamide
    • SCHEMBL9197788
    • 146679-04-1
    • Inchi: 1S/C5H8N2O2/c8-3-7-4-1-2-6-5(4)9/h3-4H,1-2H2,(H,6,9)(H,7,8)/t4-/m0/s1
    • InChI Key: XZQFGMJAIGQKHP-BYPYZUCNSA-N
    • SMILES: O=C1[C@H](CCN1)NC=O

Computed Properties

  • Exact Mass: 128.058577502g/mol
  • Monoisotopic Mass: 128.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 58.2Ų

(S)-N-(2-oxo-3-pyrrolidinyl)-Formamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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